Cas no 78641-40-4 (2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid)

2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid is a synthetic organic compound featuring a hydroxyphenyl and methoxybenzyloxy carbonyl moiety. Its structure combines phenolic and ester functional groups, making it useful in pharmaceutical and fine chemical synthesis. The compound's hydroxyl and methoxy substituents enhance its reactivity in selective derivatization, while the propanoic acid backbone offers versatility in further modifications. It serves as a potential intermediate in the development of bioactive molecules, particularly in drug discovery for targeting specific enzymatic pathways. The presence of both electron-donating and withdrawing groups allows for tailored reactivity in nucleophilic or electrophilic reactions, supporting applications in medicinal chemistry and material science.
2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid structure
78641-40-4 structure
Product Name:2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid
CAS No:78641-40-4
MF:C17H16O6
MW:316.305345535278
MDL:MFCD19440758
CID:577915
PubChem ID:44147396
Update Time:2025-10-13

2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid
    • 2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)-oxy)-3-oxopropanoic acid
    • 2-(4-hydroxyphenyl)-3-[(4-methoxyphenyl)methoxy]-3-oxopropanoic acid
    • Propanedioic acid,2-(4-hydroxyphenyl)-, 1-[(4-methoxyphenyl)methyl] ester
    • ((4-Methoxyphenyl)methyl) hydrogen (4-hydroxyphenyl)malonate
    • 2-(4-Hydroxyphenyl)propanedioic acid 1-[(4-methoxyphenyl)methyl] ester
    • EINECS 278-959-1
    • I01-9771
    • 7-Side chain of Latamoxef
    • [(4-methoxyphenyl)methyl] hydrogen (4-hydroxyphenyl)malonate
    • 2315AC
    • AX8225006
    • 2-(4-hydroxyphenyl)-3-[(4-methoxyphenyl)methoxy]-3-oxo-propanoic acid
    • 2-(4-hydroxyphen
    • DTXSID50999935
    • AS-70953
    • AKOS015891325
    • 2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoicacid
    • 78641-40-4
    • D93568
    • [(4-Methoxyphenyl)methyl]hydrogen(4-hydroxyphenyl)malonate
    • NS00060669
    • JHALLYTYXLWETG-UHFFFAOYSA-N
    • MDL： MFCD19440758
    • Inchi： 1S/C17H16O6/c1-22-14-8-2-11(3-9-14)10-23-17(21)15(16(19)20)12-4-6-13(18)7-5-12/h2-9,15,18H,10H2,1H3,(H,19,20)
    • InChI Key： JHALLYTYXLWETG-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC(=CC=1)OC)C(C(C(=O)O)C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 316.09500
  • Monoisotopic Mass: 316.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.333
  • Boiling Point: 519.6°C at 760 mmHg
  • Flash Point: 191°C
  • Refractive Index: 1.602
  • PSA: 93.06000
  • LogP: 2.31240

2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Hydroxyphenyl)-3-((4-methoxybenzyl)oxy)-3-oxopropanoic acid Pricemore >>

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